Cas no 28196-47-6 (Hopanol)

• Product Name: Hopanol
• CAS No: 28196-47-6
• MF: C₃₀H₅₂O
• MW: 428.733289718628
• CID: 280649
• PubChem ID: 179507
• Update Time: 2025-04-19

Hopanol Chemical and Physical Properties

Names and Identifiers

• A'-Neogammaceran-3-ol,(3b)-
• (3Α(H)+3Bß(H)),17ß(H),21ß(H)-3-HYDROXYHOPANE
• 3Α(H),17ß(H),21ß(H)-3-HYDROXYHOPANE
• 3α(H),17ß(H),21ß(H)-3-Hydroxyhopane100µg
• 43838_FLUKA
• A'-Neogammacer-21-en
• A-Neogammacer-21-en
• hop-21(22)-ene
• Hop-21(22)-ene solution
• hop-22(29)-ene
• hydroxyhopane
• Hopan-3-ol
• 28196-47-6
• (3R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-3-propan-2-yl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-9-ol
• Hopanol
• (3beta)-hopan-3-ol
• Hopan-3beta-ol
• (3alpha(H)+3Bbeta(H)),17beta(H),21beta(H)-3-HYDROXYHOPANE
• A'-Neogammaceran-3-ol, (3beta)-
• DTXSID40950939

• Inchi： 1S/C30H52O/c1-19(2)20-11-15-27(5)21(20)12-17-29(7)23(27)9-10-24-28(6)16-14-25(31)26(3,4)22(28)13-18-30(24,29)8/h19-25,31H,9-18H2,1-8H3/t20-,21+,22+,23-,24-,25+,27+,28+,29-,30-/m1/s1
• InChI Key： KIYYUMANFSBVAV-MZIWDXLGSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@@]3(C)CC[C@H](C(C)C)[C@@H]3CC[C@@]12C

Computed Properties

• Exact Mass: 428.402
• Monoisotopic Mass: 428.402
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.967
• Boiling Point: 481.8°Cat760mmHg
• Flash Point: 200.9°C
• Refractive Index: 1.508
• PSA: 20.23000
• LogP: 8.10470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hopanoids